molecular formula C24H27NO5 B11252639 8-(azepan-1-ylmethyl)-3-(3,4-dimethoxyphenyl)-7-hydroxy-2H-chromen-2-one

8-(azepan-1-ylmethyl)-3-(3,4-dimethoxyphenyl)-7-hydroxy-2H-chromen-2-one

Cat. No.: B11252639
M. Wt: 409.5 g/mol
InChI Key: HCEQQRLTANCZFN-UHFFFAOYSA-N
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Description

8-(azepan-1-ylmethyl)-3-(3,4-dimethoxyphenyl)-7-hydroxy-2H-chromen-2-one is a synthetic coumarin derivative characterized by a 2H-chromen-2-one core substituted with a 3,4-dimethoxyphenyl group at position 3, a hydroxyl group at position 7, and an azepane (a seven-membered saturated heterocycle) linked via a methylene group at position 6. Its molecular formula is C22H23NO3, with an average molecular mass of 349.43 g/mol and a monoisotopic mass of 349.167794 Da .

Properties

Molecular Formula

C24H27NO5

Molecular Weight

409.5 g/mol

IUPAC Name

8-(azepan-1-ylmethyl)-3-(3,4-dimethoxyphenyl)-7-hydroxychromen-2-one

InChI

InChI=1S/C24H27NO5/c1-28-21-10-8-16(14-22(21)29-2)18-13-17-7-9-20(26)19(23(17)30-24(18)27)15-25-11-5-3-4-6-12-25/h7-10,13-14,26H,3-6,11-12,15H2,1-2H3

InChI Key

HCEQQRLTANCZFN-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)C2=CC3=C(C(=C(C=C3)O)CN4CCCCCC4)OC2=O)OC

Origin of Product

United States

Biological Activity

8-(azepan-1-ylmethyl)-3-(3,4-dimethoxyphenyl)-7-hydroxy-2H-chromen-2-one, a compound belonging to the class of flavonoids, has garnered attention for its potential biological activities. With a molecular formula of C24H27NO5 and a molecular weight of 409.5 g/mol, this compound exhibits various pharmacological properties that are being explored in current research.

Antioxidant Properties

Research indicates that flavonoids, including the compound , possess significant antioxidant capabilities. These properties are primarily attributed to their ability to scavenge free radicals and reduce oxidative stress, which is linked to numerous diseases such as cancer and cardiovascular disorders.

Molecular Docking Studies

Molecular docking studies have been employed to assess the binding affinity of this compound with various biological targets. Such studies can provide insights into its mechanism of action at the molecular level. For instance, interactions with protein disulfide isomerase (PDI) have been noted in related compounds, indicating possible antithrombotic effects .

Antimicrobial Activity

Flavonoids are also recognized for their antimicrobial properties. Preliminary studies suggest that similar compounds exhibit activity against a range of pathogens, including bacteria and fungi. The exact mechanisms often involve disruption of microbial cell membranes or inhibition of essential microbial enzymes.

Table: Summary of Biological Activities

Activity TypeDescriptionReferences
Antioxidant Scavenges free radicals; reduces oxidative stress
Cardioprotective Mitigates heart damage; improves cardiac function
Molecular Docking Potential interactions with PDI; antithrombotic effects
Antimicrobial Active against bacteria and fungi

Case Study: Cardioprotective Effects

In a study involving male Wistar rats subjected to myocardial infarction via isoproterenol administration, treatment with related coumarin derivatives led to significant improvements in cardiac biomarkers and structural heart changes. The treated groups showed reduced levels of CK-MB and LDH, indicating less myocardial damage compared to untreated controls .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The structural and functional attributes of 8-(azepan-1-ylmethyl)-3-(3,4-dimethoxyphenyl)-7-hydroxy-2H-chromen-2-one can be contextualized by comparing it to analogs with modifications in substituents, ring systems, or electronic properties. Below is a detailed analysis:

Structural Analogues

Compound Name Substituents Molecular Formula Molecular Weight (g/mol) Key Features
Target Compound : 8-(azepan-1-ylmethyl)-3-(3,4-dimethoxyphenyl)-7-hydroxy-2H-chromen-2-one - 3,4-Dimethoxyphenyl (C3)
- Azepane-methyl (C8)
- Hydroxyl (C7)
C22H23NO3 349.43 - Azepane enhances lipophilicity and potential CNS penetration.
- 3,4-Dimethoxy group may confer adenosine receptor affinity.
G786-1914 : 8-[(diethylamino)methyl]-3-(3,4-dimethoxyphenyl)-7-hydroxy-2H-chromen-2-one - Diethylamino-methyl (C8)
- 3,4-Dimethoxyphenyl (C3)
- Hydroxyl (C7)
C22H25NO5 395.44 - Diethylamino group increases solubility in polar solvents.
- Reduced steric bulk compared to azepane.
8-(1-azepanylmethyl)-7-hydroxy-3-phenyl-2-(trifluoromethyl)-4H-chromen-4-one - Phenyl (C3)
- Trifluoromethyl (C2)
- Azepane-methyl (C8)
C23H22F3NO3 417.42 - Trifluoromethyl enhances metabolic stability and electron-withdrawing effects.
- Lacks 3,4-dimethoxy group, altering receptor binding.
Istradefylline (E)-8-(3,4-dimethoxystyryl)-1,3-diethyl-7-methyl-3,7-dihydro-1H-purine-2,6-dione - 3,4-Dimethoxystyryl (C8)
- Purine-dione core
C20H24N4O4 384.44 - Purine core instead of coumarin. - Clinically approved adenosine A2A antagonist for Parkinson’s disease.

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